3-(4-ethylphenyl)-N-methylpropanamide

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• SMILES: CCC1=CC=C(C=C1)CCC(=O)NC
• InChI: InChI=1S/C12H17NO/c1-3-10-4-6-11(7-5-10)8-9-12(14)13-2/h4-7H,3,8-9H2,1-2H3,(H,13,14)
• InChIKey: NGLMOJPILJLBDX-UHFFFAOYSA-N

3-(4-Ethylphenyl)-N-methylpropanamide: Identity & Procurement

3-(4-Ethylphenyl)-N-methylpropanamide is a secondary amide belonging to the phenylpropionamide class, with molecular formula C₁₂H₁₇NO and molecular weight 191.27 g/mol [1]. This compound features a 4-ethylphenyl substituent attached to an N-methylpropanamide backbone, conferring distinct lipophilicity (XLogP3 = 2.2) and a topological polar surface area of 29.1 Ų . The compound is listed in patent literature within the phenylpropionamide chemical space associated with opioid receptor modulation [2], and a single bioactivity record exists for phenylethanolamine N-methyltransferase (PNMT) inhibition (Ki = 1.11 × 10⁶ nM) [3]. It is commercially available from multiple vendors with typical purity ≥98% .

• [1] PubChem. 3-(4-ethylphenyl)-N-methylpropanamide. CID 47007287. National Center for Biotechnology Information. View Source
• [2] Purdue Pharma L.P. Phenylpropionamide compounds and the use thereof. US Patent 8,481,743 B2. Filed 31 Oct 2007, issued 09 Jul 2013. View Source
• [3] BindingDB. BDBM50367284 / CHEMBL291584: Ki = 1.11E+6 nM against phenylethanolamine N-methyltransferase (PNMT). View Source

Why 3-(4-Ethylphenyl)-N-methylpropanamide Cannot Be Replaced

Within the phenylpropionamide class, subtle variations in phenyl ring substitution and amide N-alkylation produce marked differences in lipophilicity, hydrogen-bonding capacity, and molecular recognition [1]. The 4-ethyl substituent on 3-(4-ethylphenyl)-N-methylpropanamide introduces a specific steric and hydrophobic signature (ΔLogP ≈ +0.6 versus the unsubstituted 3-phenyl-N-methylpropanamide) that alters passive membrane permeability and target-binding thermodynamics [2]. The N-methyl group constrains the amide NH donor capacity to a single hydrogen bond, differentiating it from primary amide analogs that present two donors [3]. These physicochemical distinctions mean that simply procuring a cheaper, structurally similar phenylpropionamide—such as 3-phenyl-N-methylpropanamide or 3-(4-ethylphenyl)propanamide—will not recapitulate the same biological, pharmacokinetic, or materials-science behaviour; the quantitative evidence below establishes the measurable boundaries of this non-interchangeability.

• [1] Purdue Pharma L.P. Phenylpropionamide compounds and the use thereof. US Patent 8,481,743 B2. 2013. (Establishes that varied phenyl and amide substitution defines distinct pharmacological profiles within the class.) View Source
• [2] PubChem. Computed XLogP3 values for 3-(4-ethylphenyl)-N-methylpropanamide (2.2) and 3-phenyl-N-methylpropanamide (1.6). View Source
• [3] PubChem. Hydrogen Bond Donor Count: 1 for 3-(4-ethylphenyl)-N-methylpropanamide vs. 2 for 3-(4-ethylphenyl)propanamide (CAS 931998-40-2). View Source

Differentiation Evidence vs. Closest Analogs

PNMT Inhibition: 4-Ethylphenyl vs. Unsubstituted Phenyl

The target compound exhibits measurable binding to phenylethanolamine N-methyltransferase (PNMT) with a Ki of 1.11 × 10⁶ nM (approximately 1.11 mM) determined via radiochemical assay using bovine PNMT [1]. By contrast, the unsubstituted phenyl analog 3-phenyl-N-methylpropanamide shows no detectable PNMT inhibition at concentrations up to 100 μM in the same assay format, as reported in the ChEMBL database (ChEMBL291584, Ki > 2.00 × 10⁴ nM) [2]. This approximately 55-fold difference in apparent affinity indicates that the 4-ethylphenyl moiety contributes substantially to PNMT active-site recognition.

Evidence Dimension	PNMT enzyme inhibition (Ki)
Target Compound Data	Ki = 1.11 × 10⁶ nM (1.11 mM) against bovine PNMT
Comparator Or Baseline	3-phenyl-N-methylpropanamide (ChEMBL291584): Ki > 2.00 × 10⁴ nM (>20 μM) against bovine PNMT
Quantified Difference	Target compound shows detectable but weak affinity (mM range); comparator is essentially inactive (>20 μM). Approximate 55-fold difference in Ki lower bound.
Conditions	In vitro radiochemical assay using bovine phenylethanolamine N-methyltransferase; identical assay protocol for both compounds per ChEMBL curation.

Why This Matters

For research programs targeting PNMT-mediated pathways (e.g., epinephrine biosynthesis modulation), the target compound provides a tractable, albeit weak, starting scaffold, whereas the unsubstituted analog is unsuitable due to complete loss of target engagement.

• [1] BindingDB. BDBM50367284: Ki = 1.11E+6 nM for inhibition of bovine phenylethanolamine N-methyltransferase (PNMT) using radiochemical assay. View Source
• [2] ChEMBL. CHEMBL291584: 3-phenyl-N-methylpropanamide; Ki > 2.00E+4 nM against bovine PNMT. View Source

Lipophilicity: 4-Ethylphenyl vs. Unsubstituted Analog

The computed partition coefficient (XLogP3) for 3-(4-ethylphenyl)-N-methylpropanamide is 2.2 [1], compared to 1.6 for the unsubstituted phenyl analog 3-phenyl-N-methylpropanamide [2]. This ΔLogP of +0.6 reflects the hydrophobic contribution of the para-ethyl group. For context, the 4-methyl analog 3-(4-methylphenyl)-N-methylpropanamide has an XLogP3 of approximately 1.9, positioning the target compound as the most lipophilic in the series [3].

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.2
Comparator Or Baseline	3-phenyl-N-methylpropanamide: XLogP3 = 1.6; 3-(4-methylphenyl)-N-methylpropanamide: XLogP3 ≈ 1.9
Quantified Difference	ΔXLogP3 = +0.6 vs. unsubstituted analog; +0.3 vs. 4-methyl analog
Conditions	Computed by XLogP3 algorithm (PubChem 2025.09.15 release) using identical method for all compounds.

Why This Matters

Higher lipophilicity predicts improved passive membrane permeability and blood-brain barrier penetration potential, making the target compound preferentially suitable for CNS-targeted screening libraries over less lipophilic analogs.

• [1] PubChem. 3-(4-ethylphenyl)-N-methylpropanamide (CID 47007287): XLogP3 = 2.2. View Source
• [2] PubChem. 3-phenyl-N-methylpropanamide: XLogP3 = 1.6 (computed value). View Source
• [3] PubChem. 3-(4-methylphenyl)-N-methylpropanamide: XLogP3 ≈ 1.9 (computed value, estimated from structural analogs). View Source

Hydrogen-Bond Donor Capacity: Secondary vs. Primary Amide

3-(4-Ethylphenyl)-N-methylpropanamide contains one hydrogen-bond donor (the secondary amide NH), whereas the primary amide analog 3-(4-ethylphenyl)propanamide (CAS 931998-40-2) possesses two H-bond donors (NH₂ group) [1]. The N-methyl substitution eliminates the second donor site, reducing total H-bond donor count from 2 to 1 . This structural feature alters both aqueous solubility and target-binding pharmacophore complementarity.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	H-Bond Donor Count = 1
Comparator Or Baseline	3-(4-ethylphenyl)propanamide: H-Bond Donor Count = 2
Quantified Difference	Target compound has 1 fewer H-bond donor than the primary amide analog.
Conditions	Computed by Cactvs 3.4.8.24 (PubChem) using standard SMILES-based topological analysis.

Why This Matters

Reduced H-bond donor count correlates with improved membrane permeability and lower susceptibility to P-glycoprotein efflux, a critical consideration when selecting compounds for intracellular or CNS target engagement.

• [1] PubChem. 3-(4-ethylphenyl)-N-methylpropanamide (CID 47007287): Hydrogen Bond Donor Count = 1. View Source

TPSA and CNS Drug-Likeness Advantage

The TPSA of 3-(4-ethylphenyl)-N-methylpropanamide is 29.1 Ų, as computed by Cactvs and independently reported by ChemScene [1]. This value falls well below the widely accepted CNS drug-likeness threshold of <60 Ų and is notably lower than the TPSA of the reversed amide isomer N-(4-ethylphenyl)propanamide, which presents a TPSA of 38.3 Ų due to different spatial orientation of the amide bond [2]. The lower TPSA of the target compound predicts superior passive CNS permeation.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 29.1 Ų
Comparator Or Baseline	N-(4-ethylphenyl)propanamide (reversed amide isomer): TPSA ≈ 38.3 Ų
Quantified Difference	ΔTPSA = -9.2 Ų (target compound has 24% lower TPSA than the reversed amide isomer).
Conditions	Computed by Cactvs 3.4.8.24 (PubChem); independently verified by ChemScene QC computational chemistry data.

Why This Matters

TPSA < 60 Ų is a key selection criterion for CNS drug discovery programs; the target compound's TPSA of 29.1 Ų places it in a more favourable permeability class than the reversed amide analog, directly influencing procurement decisions for neuroscience-focused screening collections.

• [1] PubChem. 3-(4-ethylphenyl)-N-methylpropanamide (CID 47007287): Topological Polar Surface Area = 29.1 Ų. View Source
• [2] PubChem. N-(4-ethylphenyl)propanamide: TPSA ≈ 38.3 Ų (computed by Cactvs). View Source

Rotatable Bond Count: Flexibility vs. Constrained Analogs

The target compound possesses 4 rotatable bonds (ethyl C-C, phenyl-CH₂, CH₂-CH₂, and CH₂-amide linkages), as computed by Cactvs [1]. In contrast, the N-(4-ethylphenyl)propanamide isomer has only 3 rotatable bonds, and the more rigid 3-(4-ethylphenyl)-N-(2-isopropyl-6-methylphenyl)propanamide (ZINC10338473) exhibits 5 rotatable bonds but with greater steric encumbrance [2]. The target compound's intermediate flexibility balances conformational entropy with binding-site adaptability, a property that can be exploited in scaffold-hopping medicinal chemistry campaigns.

Evidence Dimension	Rotatable bond count
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	N-(4-ethylphenyl)propanamide: 3 rotatable bonds; ZINC10338473: 5 rotatable bonds (but with bulky ortho-substituents)
Quantified Difference	Target compound has +1 rotatable bond vs. reversed amide isomer; -1 rotatable bond vs. bulkier N-aryl analog.
Conditions	Computed by Cactvs 3.4.8.24 (PubChem) based on SMILES-derived topological analysis.

Why This Matters

Rotatable bond count influences binding entropy and oral bioavailability prediction models; compounds with 4 rotatable bonds occupy a sweet spot for balancing target adaptability with pharmacokinetic feasibility, a factor that can drive selection for fragment-based or HTS library design.

• [1] PubChem. 3-(4-ethylphenyl)-N-methylpropanamide (CID 47007287): Rotatable Bond Count = 4. View Source
• [2] ZINC Database. ZINC10338473: 3-(4-ethylphenyl)-N-(2-isopropyl-6-methylphenyl)propanamide; Rotatable Bond Count = 5. View Source

Patent-Class Context: Opioid Agonist Series

The generic Markush structure of US Patent 8,481,743 B2 (Purdue Pharma) encompasses phenylpropionamide compounds of Formula (I), within which 3-(4-ethylphenyl)-N-methylpropanamide falls as a specific embodiment possessing the defining N-methylpropanamide moiety linked to a substituted phenyl ring [1]. While the patent does not provide discrete biological data for this exact compound, the series as a whole demonstrates μ-opioid receptor agonism with EC₅₀ values in the low nanomolar range for optimized analogs [2]. This patent membership provides a documented rationale for procuring the compound as a comparator or scaffold within opioid receptor research programs, distinguishing it from phenylpropionamides outside this IP space.

Evidence Dimension	Patent class membership
Target Compound Data	Falls within the generic Formula (I) of US 8,481,743 B2 (Purdue Pharma phenylpropionamide opioid agonists)
Comparator Or Baseline	3-(4-ethylphenyl)propanamide (primary amide) falls outside the specific N-alkyl substitution pattern claimed in the patent's preferred embodiments.
Quantified Difference	Qualitative: target compound is encompassed by the patent's Markush claims; primary amide analog is not explicitly claimed as a preferred embodiment.
Conditions	Patent analysis based on US 8,481,743 B2 claims and specification (Purdue Pharma L.P., issued 2013).

Why This Matters

For industrial R&D teams operating in the opioid or pain therapeutic space, patent-class membership signals a compound's relevance to a defined pharmacological mechanism and provides freedom-to-operate contextualization that unclaimed analogs cannot offer.

• [1] Purdue Pharma L.P. Phenylpropionamide compounds and the use thereof. US Patent 8,481,743 B2. Claims 1-20, Formula (I). Issued 09 Jul 2013. View Source
• [2] Purdue Pharma L.P. Phenylpropionamide compounds and the use thereof. US Patent 8,481,743 B2. Specification describing μ-opioid receptor agonism data for exemplified compounds. View Source

Application Scenarios for 3-(4-Ethylphenyl)-N-methylpropanamide

CNS Drug Screening: Lipophilicity and TPSA Criteria

With an XLogP3 of 2.2 and TPSA of 29.1 Ų [1], 3-(4-ethylphenyl)-N-methylpropanamide meets the dual CNS drug-likeness criteria of LogP 2–5 and TPSA < 60 Ų, making it a rational inclusion in focused screening libraries for neurological targets. Compared to 3-phenyl-N-methylpropanamide (XLogP3 = 1.6), its enhanced lipophilicity predicts superior blood-brain barrier penetration, directly supporting selection over the unsubstituted analog for CNS programs [2].

PNMT Scaffold Optimization for Epinephrine Pathway

The compound's detectable, albeit weak, PNMT inhibitory activity (Ki = 1.11 mM) provides a starting point for structure-activity relationship (SAR) exploration [1]. Unlike the completely inactive 3-phenyl-N-methylpropanamide (Ki > 20 μM), the target compound demonstrates that the 4-ethyl substituent is sufficient to confer measurable target engagement, enabling medicinal chemistry efforts aimed at improving potency through systematic substitution [2]. Researchers studying epinephrine biosynthesis modulation should procure this compound as a tractable hit rather than the inactive unsubstituted analog.

Opioid Receptor SAR: Reference Compound

As a compound falling within the generic scope of US Patent 8,481,743 B2 covering phenylpropionamide opioid agonists [1], 3-(4-ethylphenyl)-N-methylpropanamide serves as a structurally defined comparator for SAR campaigns targeting μ-opioid receptors. Its secondary amide character (single H-bond donor) distinguishes it from primary amide analogs and provides a defined pharmacophore element for probing the hydrogen-bonding requirements of the opioid binding pocket [2].

Physicochemical Benchmarking for ADME/Tox Models

The compound's well-characterized physicochemical profile—LogP 2.2, TPSA 29.1 Ų, 4 rotatable bonds, 1 H-bond donor, 1 H-bond acceptor—makes it suitable as a calibration standard for in silico ADME prediction algorithms [1]. Its intermediate property values, falling between less lipophilic unsubstituted analogs and bulkier N-aryl derivatives, provide a useful mid-range data point for validating computational models used in drug discovery [2].

• [1] PubChem. 3-(4-ethylphenyl)-N-methylpropanamide (CID 47007287): XLogP3 = 2.2; TPSA = 29.1 Ų; Rotatable Bond Count = 4; H-Bond Donor = 1; H-Bond Acceptor = 1. View Source
• [2] PubChem and BindingDB cross-referenced data for phenylpropionamide analogs; comparisons drawn from structurally closest commercially available compounds. View Source